molecular formula C5H5NO3S B8436164 4-(Hydroxymethyl)thiazole-2-carboxylic acid

4-(Hydroxymethyl)thiazole-2-carboxylic acid

Cat. No.: B8436164
M. Wt: 159.17 g/mol
InChI Key: BTHBLFHNDLOAKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Hydroxymethyl)thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C5H5NO3S and its molecular weight is 159.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H5NO3S

Molecular Weight

159.17 g/mol

IUPAC Name

4-(hydroxymethyl)-1,3-thiazole-2-carboxylic acid

InChI

InChI=1S/C5H5NO3S/c7-1-3-2-10-4(6-3)5(8)9/h2,7H,1H2,(H,8,9)

InChI Key

BTHBLFHNDLOAKK-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(S1)C(=O)O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

2M NaOH (4.58 mL, 9.16 mmol) was added to a solution of ethyl 4-(acetoxymethyl)thiazole-2-carboxylate (0.7 g, 3.05 mmol) in MeOH (3 mL) and stirred for 1 h. Acidified with 2M HCl, purified by reverse phase HPLC with aqTFA/MeOH as eluent and freeze dried to afford the sub-title compound as a white solid. Yield: 0.510 g
Name
Quantity
4.58 mL
Type
reactant
Reaction Step One
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One

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